Cas no 2151706-38-4 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-
• CAS No: 2151706-38-4
• MF: C₇H₈N₆O
• MW: 192.178019523621
• CID: 5262813
• Update Time: 2025-05-27

1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C7H8N6O/c1-3-2-9-13-4(3)5-10-6(8)12-7(14)11-5/h2H,1H3,(H,9,13)(H3,8,10,11,12,14)
• InChI Key： ICHCEYPMZJTTRS-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C(C)=CNN=2)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-

Comprehensive Overview of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- (CAS No. 2151706-38-4)

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- (CAS No. 2151706-38-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazine core coupled with a pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or biological modulator, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driving interest in compounds like 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-. Its CAS No. 2151706-38-4 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s amino-triazine and methyl-pyrazole functional groups contribute to its versatility, enabling interactions with biological targets such as enzymes and receptors.

From a synthetic chemistry perspective, 1,3,5-Triazin-2(1H)-one derivatives are known for their stability and adaptability in multi-step organic synthesis. The incorporation of a 4-methyl-1H-pyrazol-3-yl substituent enhances its lipophilicity, a critical factor in drug bioavailability and membrane permeability. These properties are highly sought after in the development of next-generation pharmaceuticals, especially for oncology and metabolic disorders, where selective inhibition is paramount.

The rise of computational chemistry and AI-driven drug design has further amplified the importance of compounds like 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-. Researchers leverage molecular docking and quantitative structure-property relationship (QSPR) models to predict its interactions with proteins, reducing experimental costs. This aligns with the industry’s shift toward green chemistry and sustainable synthesis, as the compound’s efficient preparation minimizes waste.

Beyond pharmaceuticals, CAS No. 2151706-38-4 is explored in material science for its potential in coordination polymers and catalysis. Its nitrogen-rich structure offers opportunities in designing ligands for metal-organic frameworks (MOFs), a hot topic in renewable energy storage. Such interdisciplinary applications underscore the compound’s versatility, making it a subject of patent filings and academic publications.

In summary, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- represents a cutting-edge scaffold with broad utility. Its CAS No. 2151706-38-4 serves as a gateway to innovations in life sciences and advanced materials, addressing contemporary challenges in personalized medicine and sustainable technology. As research progresses, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.